Cas no 3965-53-5 (Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester)

Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester Properties

Names and Identifiers

• Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester
• methyl 4-(4-methoxycarbonylphenyl)sulfonylbenzoate
• 4,4′-Sulfonylbis(Methyl benzoate)
• 4,4'-dicarbom
• 4,4'-Sulfonyl-di-benzoesaeure-dimethylester
• 4,4'-sulfonyl-di-benzoic acid dimethyl ester
• Benzoic acid,4,4'-sulfonylbis-,dimethyl ester
• Benzoic acid,4,4'-sulfonyldi-,dimethyl ester
• Bis-(4-methoxycarbonyl-phenyl)-sulfon
• dimethyl 4,4'-sulfonylbis(benzoate)
• Dimethyl 4,4'-sulfonyldibenzoate
• Dimethyl 4,4'-sulphonyldibenzoate
• DIMETHYL DIPHENYL SULFONE 4,4'-DICARBOXYLATE
• Diphenylsulfon-dicarbonsaeure-(4.4')-dimethylester
• methyl 4-{[4-(methoxycarbonyl)phenyl]sulfonyl}benzoate
• NS00049357
• Benzoic acid, 4,4'-sulfonyldi-, dimethyl ester
• FT-0712669
• AKOS024364965
• 3965-53-5
• DTXSID00192757
• EINECS 223-577-2
• YQYRQRUZQNRJIW-UHFFFAOYSA-N
• Benzoic acid, sulfonyl di-p,p'-dimethyl ester
• SCHEMBL68518
• Benzoic acid, 4,4'-sulfonylbis-, dimethyl ester
• 4,4'-Sulfonylbis(methyl benzoate)
• +Expand

• MDL： MFCD00554862
• InChIKey： YQYRQRUZQNRJIW-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H14O6S/c1-21-15(17)11-3-7-13(8-4-11)23(19,20)14-9-5-12(6-10-14)16(18)22-2/h3-10H,1-2H3
• SMILES： COC(C1C=CC(S(C2C=CC(C(OC)=O)=CC=2)(=O)=O)=CC=1)=O

Computed Properties

• Exact Mass: 334.05100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 334.051
• Heavy Atom Count: 23
• Complexity: 477
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 95.1A^2

Experimental Properties

• LogP: 3.17340
• PSA: 95.12000
• Refractive Index: 1.5300 (estimate)
• Boiling Point: 441.15°C (rough estimate)
• Melting Point: 195-196 °C(lit.)
• Flash Point: 259.5°C
• Color/Form: White or light gray powder
• Solubility: Not determined
• Density: 1.3994 (rough estimate)

Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25

Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%